Cas no 1332499-06-5 (1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- structure
1332499-06-5 structure
Product Name:1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-
CAS No:1332499-06-5
MF:C14H18BFO2
MW:248.100927829742
CID:6637839
PubChem ID:11207378
Update Time:2024-01-15

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-
    • 2-(4-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • D77738
    • A871552
    • 4-Fluoro-trans-beta-styrylboronic acid pinacol ester
    • 504433-86-7
    • AKOS022190388
    • EN300-7426855
    • (E)-2-(4-Fluorostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • SCHEMBL13653741
    • EN300-802052
    • 2-[(1E)-2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0376899
    • 2-[(E)-2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[trans-2-(4-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
    • Z2312382228
    • 1332499-06-5
    • AS-60380
    • CS-W012675
    • 4-Fluoro-trans-beta-styrylboro
    • MFCD12546189
    • Inchi： 1S/C14H18BFO2/c1-13(2)14(3,4)18-15(17-13)10-9-11-5-7-12(16)8-6-11/h5-10H,1-4H3
    • InChI Key： ZJRAXVMUDOVAOD-UHFFFAOYSA-N
    • SMILES： O1C(C)(C)C(C)(C)OB1C=CC1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 248.1383881g/mol
  • Monoisotopic Mass: 248.1383881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 272.4±42.0 °C(Predicted)

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- Production Method

Production Method 1

405-99-2 405-99-2
1332499-06-5 1332499-06-5
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
850567-55-4 850567-55-4
Reaction Conditions
1.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

Production Method 2

73183-34-3 73183-34-3
1332499-06-5 1332499-06-5
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
850567-55-4 850567-55-4
Reaction Conditions
1.1 -
2.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

Production Method 3

766-98-3 766-98-3
73183-34-3 73183-34-3
1332499-06-5 1332499-06-5
850567-55-4 850567-55-4
Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide ,  2640655-78-1 Solvents: Tetrahydrofuran ;  10 min, rt
1.2 5 min, 22 °C
1.3 Reagents: Methanol ;  12 h, rt
1.4 Reagents: Silica ;  rt
Reference
Cyclic (Alkyl)(amino)carbene Ligands Enable Cu-Catalyzed Markovnikov Protoboration and Protosilylation of Terminal Alkynes: A Versatile Portal to Functionalized Alkenes
Gao, Yang ; et al, Angewandte Chemie, 2021, 60(36), 19871-19878

Production Method 4

766-98-3 766-98-3
73183-34-3 73183-34-3
1332499-06-5 1332499-06-5
850567-55-4 850567-55-4
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: 2640655-78-1 Solvents: Tetrahydrofuran ;  10 min
1.2 5 min, 22 °C
1.3 Solvents: Methanol ;  12 h
1.4 -
Reference
Cyclic (alkyl)(amino)carbene ligands enable Cu-catalyzed Markovnikov protoboration and protosilylation of terminal alkynes: a versatile portal to functionalized alkenes
Gao, Yang; et al, ChemRxiv, 2021, 1, 1-8

Production Method 5

73183-34-3 73183-34-3
1332499-06-5 1332499-06-5
1065498-70-5 1065498-70-5
1138077-60-7 1138077-60-7
850567-55-4 850567-55-4
Reaction Conditions
1.1 -
2.1 Solvents: Benzene-d6
Reference
Insertion chemistry of iron(II) boryl complexes
Narro, Ana L.; et al, Dalton Transactions, 2022, 51(40), 15475-15483

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- Raw materials

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- Preparation Products

1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl- Related Literature

1332499-06-5 (1,3,2-Dioxaborolane, 2-[2-(4-fluorophenyl)ethenyl]-4,4,5,5-tetramethyl-) Related Products

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